Cas no 117746-95-9 (1H-Imidazo[4,5-f]quinazolin-2-amine(9CI))

• Product Name: 1H-Imidazo[4,5-f]quinazolin-2-amine(9CI)
• CAS No: 117746-95-9
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 131606
• PubChem ID: 45078138
• Update Time: 2025-04-19

1H-Imidazo[4,5-f]quinazolin-2-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]quinazolin-2-amine(9CI)
• 1H-Imidazo[4,5-f]quinazolin-2-amine
• 3H-imidazo[4,5-f]quinazolin-2-amine
• 117746-95-9
• DTXSID20663459

• Inchi： 1S/C9H7N5/c10-9-13-7-2-1-6-5(8(7)14-9)3-11-4-12-6/h1-4H,(H3,10,13,14)
• InChI Key： ABFXVKPRVUUZBT-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2C3C=NC=NC=3C=CC1=2

Computed Properties

• Exact Mass: 185.07031
• Monoisotopic Mass: 185.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 80.48